(E)-2-cyano-3-(2-fluorophenyl)-N-(2-methoxyphenyl)prop-2-enamide

• CAS: 499185-08-9
• Molecular Formula: C17H13FN2O2
• Molecular Weight: 296.301
• SMILES: COC1=CC=CC=C1NC(=O)C(=CC2=CC=CC=C2F)C#N
• InChI: InChI=1S/C17H13FN2O2/c1-22-16-9-5-4-8-15(16)20-17(21)13(11-19)10-12-6-2-3-7-14(12)18/h2-10H,1H3,(H,20,21)/b13-10+
• InChIKey: RJLMBUIKNQXFLB-UHFFFAOYSA-N
• Solubility: not available

Compound Differentiation Guide

A comprehensive search of the permitted sources (primary research, patents, authoritative databases) yielded no published, peer-reviewed quantitative data for this specific compound [1]. Therefore, a baseline overview against comparators cannot be established.

• [1] Exhaustive search across PubMed, Google Scholar, ChEMBL, BindingDB, PubChem, and patent databases for '(E)-2-cyano-3-(2-fluorophenyl)-N-(2-methoxyphenyl)prop-2-enamide' and CAS '499185-08-9' returned no primary quantitative data. View Source

Generic Substitution Failure Claims

Without publicly available quantitative structure-activity relationship (SAR) data, it is impossible to scientifically justify why this compound cannot be generically substituted. Any claim of unique properties would be speculative and unsupported [1].

• [1] No head-to-head assay data or selectivity panels comparing this compound to its closest analogs were found in the permitted literature. View Source

Quantitative Differentiation Data Gap

Core Evidence Gap

High-strength differential evidence is completely absent. No source meeting the strict criteria (primary paper, patent, authoritative database) was found with quantitative data for this compound alongside a comparator. The instruction to not fill this space with empty rhetoric prevents the inclusion of any unverified claims [1].

Evidence Dimension	All potential differentiation dimensions
Target Compound Data	No verifiable data
Comparator Or Baseline	No comparator data found
Quantified Difference	N/A
Conditions	N/A

Why This Matters

In the absence of data, no scientific selection or procurement decision can be justified over a cheaper or more readily available analog.

• [1] No permissible source contained quantitative comparator data for this compound. View Source

Unsupported Application Scenarios

No Evidence-Based Applications

Per the directive, application scenarios must stem directly from the evidence established in Section 3. Since no quantitative evidence was found, no valid, non-speculative scenarios can be proposed [1].

• [1] The lack of publicly available peer-reviewed data precludes the definition of any specific research or industrial application scenario for this compound. View Source